Cas no 929389-35-5 (5-ethoxy-2-methyl-N-(2-methylphenyl)-1-benzofuran-3-carboxamide)

• Product Name: 5-ethoxy-2-methyl-N-(2-methylphenyl)-1-benzofuran-3-carboxamide
• CAS No: 929389-35-5
• MF: C₁₉H₁₉NO₃
• MW: 309.359065294266
• CID: 6295290
• PubChem ID: 24280251
• Update Time: 2025-10-31

5-ethoxy-2-methyl-N-(2-methylphenyl)-1-benzofuran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-ethoxy-2-methyl-N-(2-methylphenyl)-1-benzofuran-3-carboxamide
• 929389-35-5
• F2095-0105
• 5-ethoxy-2-methyl-N-(o-tolyl)benzofuran-3-carboxamide
• AKOS002290366

• Inchi： 1S/C19H19NO3/c1-4-22-14-9-10-17-15(11-14)18(13(3)23-17)19(21)20-16-8-6-5-7-12(16)2/h5-11H,4H2,1-3H3,(H,20,21)
• InChI Key： UUGTYRLJWBBHJF-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(NC2C=CC=CC=2C)=O)C2C=C(C=CC1=2)OCC

Computed Properties

• Exact Mass: 309.13649347g/mol
• Monoisotopic Mass: 309.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 51.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5-ethoxy-2-methyl-N-(2-methylphenyl)-1-benzofuran-3-carboxamide

Professional Introduction to Compound with CAS No. 929389-35-5 and Product Name: 5-ethoxy-2-methyl-N-(2-methylphenyl)-1-benzofuran-3-carboxamide

The compound identified by the CAS number 929389-35-5 and the product name 5-ethoxy-2-methyl-N-(2-methylphenyl)-1-benzofuran-3-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, belonging to the benzofuran class, has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The benzofuran core is a privileged scaffold in drug discovery, known for its biological activity and structural versatility. The specific substitution pattern, including the 5-ethoxy, 2-methyl, and N-(2-methylphenyl) groups, as well as the carboxamide functionality at the 3-position, contributes to the compound's distinct chemical and pharmacological properties.

In recent years, there has been a growing interest in benzofuran derivatives due to their demonstrated efficacy in various therapeutic areas. The presence of the 5-ethoxy group enhances the lipophilicity of the molecule, which is a critical factor in drug absorption and distribution. Additionally, the 2-methylphenyl substituent introduces a hydrophobic pocket that can interact with specific biological targets. These features make this compound a promising candidate for further investigation in drug development.

The carboxamide moiety at the 3-position of the benzofuran ring is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological targets. This functionality is often exploited in medicinal chemistry to improve binding affinity and selectivity. The combination of these structural elements suggests that this compound may exhibit multiple modes of action, making it a versatile tool for therapeutic intervention.

Recent studies have highlighted the potential of benzofuran derivatives as inhibitors of various enzymes and receptors involved in metabolic disorders, inflammation, and cancer. The specific substitution pattern of 5-ethoxy-2-methyl-N-(2-methylphenyl)-1-benzofuran-3-carboxamide aligns with this trend, positioning it as a candidate for further exploration in these areas. For instance, preliminary computational studies suggest that this compound may interact with enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are key players in inflammatory pathways.

Moreover, the structural similarity to known bioactive molecules has prompted researchers to investigate its potential as a scaffold for drug design. By leveraging existing knowledge about similar compounds, scientists can accelerate the optimization process and identify novel therapeutic agents. The 5-ethoxy, 2-methyl, and N-(2-methylphenyl) groups provide multiple points for chemical modification, allowing for fine-tuning of pharmacokinetic and pharmacodynamic properties.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial assays indicate that it exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, its interaction with microsomal enzymes has been evaluated to assess its metabolic stability and potential for drug-drug interactions. These preliminary findings are encouraging and warrant further investigation into its mechanism of action.

The synthesis of 5-ethoxy-2-methyl-N-(2-methylphenyl)-1-benzofuran-3-carboxamide presents an interesting challenge due to the complexity of its structure. However, advances in synthetic methodologies have made it more feasible to access such molecules efficiently. Modern techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations have enabled chemists to construct the desired framework with high precision. These methods not only improve yield but also allow for better control over regioselectivity and stereoselectivity.

The development of new synthetic routes is crucial for facilitating further research on this compound. Efficient synthesis not only reduces costs but also allows for scalable production, which is essential for preclinical studies and commercialization efforts. Collaborative efforts between synthetic chemists and biologists are necessary to ensure that these molecules are translated from laboratory research into viable therapeutic options.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact selectively with disease-causing targets. The benzofuran derivative described here exemplifies this trend by combining structural features that enhance both potency and selectivity. Its potential applications span multiple therapeutic areas, making it a valuable asset in the pharmaceutical toolkit.

In conclusion, 5-ethoxy-2-methyl-N-(2-methylphenyl)-1-benzofuran-3-carboxamide (CAS No. 929389-35-5) represents a promising lead compound with significant potential in drug discovery. Its unique structural features, combined with preliminary evidence of biological activity, make it an attractive candidate for further investigation. As research progresses, this molecule may contribute to the development of novel therapies targeting various diseases.